Cas no 865544-77-0 (N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide)

• Product Name: N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• CAS No: 865544-77-0
• MF: C₁₆H₁₃FN₂OS
• MW: 300.350625753403
• CID: 6293293
• PubChem ID: 2104864
• Update Time: 2025-06-08

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• N-(3-ethyl-1,3-benzothiazol-2-ylidene)-2-fluorobenzamide
• 865544-77-0
• F1381-0928
• (E)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2-fluorobenzamide
• AKOS024608345
• N-[(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-fluorobenzamide

• Inchi： 1S/C16H13FN2OS/c1-2-19-13-9-5-6-10-14(13)21-16(19)18-15(20)11-7-3-4-8-12(11)17/h3-10H,2H2,1H3/b18-16-
• InChI Key： PVWNXQXLYXBALF-VLGSPTGOSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2F)=O)/N(CC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 300.07326238g/mol
• Monoisotopic Mass: 300.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Additional information on N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide

Professional Introduction to N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide (CAS No. 865544-77-0)

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide, identified by its CAS number 865544-77-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a benzothiazole core and a fluorobenzamide moiety, has garnered attention due to its unique structural and functional properties. The benzothiazole ring system is well-known for its presence in numerous bioactive molecules, while the incorporation of a fluorine atom in the benzamide group enhances its potential pharmacological activity.

The compound's structure suggests a high degree of versatility, which is further underscored by its potential applications in drug discovery and development. The 2E configuration of the double bond within the benzothiazolylidene moiety indicates a specific spatial arrangement that could influence its interactions with biological targets. This geometric feature is critical in determining the compound's binding affinity and selectivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage structural diversity to achieve superior efficacy and reduced toxicity. N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide exemplifies this trend, as it combines elements that have demonstrated promise in various pharmacological contexts. The benzothiazole scaffold is widely recognized for its role in antimicrobial, anti-inflammatory, and anticancer agents, while the fluorobenzamide moiety has shown potential in modulating enzyme activity and receptor binding.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The presence of a fluorine atom at the 2-position of the benzamide group in this compound is particularly noteworthy, as it may enhance its interaction with biological targets by increasing lipophilicity and reducing rotation around the amide bond. These properties are crucial for designing molecules that can effectively penetrate biological membranes and engage with their intended receptors.

The synthesis of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide represents a significant achievement in organic chemistry, showcasing the ability to construct complex heterocyclic systems with high precision. The synthetic route likely involves multi-step processes that require careful optimization to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling have likely been employed to achieve the desired connectivity between the various structural units.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and material science, where similar heterocyclic compounds have demonstrated efficacy. For instance, derivatives of benzothiazole have been explored for their herbicidal and fungicidal properties, while fluorinated amides are known for their role in polymer stabilization and flame retardancy.

In conclusion, N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide (CAS No. 865544-77-0) is a compound with remarkable potential in multiple domains of chemical research. Its structural complexity and functional diversity position it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications for this class of molecules, N-(2E)-,3ethyl-, 23dihydro-, 13benzothiazol-, 22ylidene-, 22fluorobenzamide, will undoubtedly remain at the forefront of scientific inquiry.